Cas no 438464-14-3 (3-(2,4-dichlorophenoxy)methylbenzohydrazide)

• Product Name: 3-(2,4-dichlorophenoxy)methylbenzohydrazide
• CAS No: 438464-14-3
• MF: C₁₄H₁₂Cl₂N₂O₂
• MW: 311.163281440735
• MDL: MFCD02054756
• CID: 3057723
• PubChem ID: 840748
• Update Time: 2025-10-11

3-(2,4-dichlorophenoxy)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-((2,4-Dichlorophenoxy)methyl)benzohydrazide
• 3-(2,4-dichlorophenoxy)methylbenzohydrazide

• MDL： MFCD02054756
• Inchi： 1S/C14H12Cl2N2O2/c15-11-4-5-13(12(16)7-11)20-8-9-2-1-3-10(6-9)14(19)18-17/h1-7H,8,17H2,(H,18,19)
• InChI Key： YUALOCRORXSYKD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1C=CC=C(C(NN)=O)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-(2,4-dichlorophenoxy)methylbenzohydrazide

Introduction to 3-(2,4-dichlorophenoxy)methylbenzohydrazide (CAS No. 438464-14-3)

3-(2,4-dichlorophenoxy)methylbenzohydrazide (CAS No. 438464-14-3) is a versatile organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique molecular structure, has garnered attention for its potential in drug development and other advanced research areas. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to 3-(2,4-dichlorophenoxy)methylbenzohydrazide.

Chemical Structure and Properties

The molecular formula of 3-(2,4-dichlorophenoxy)methylbenzohydrazide is C₁₅H₁₂Cl₂N₂O₂, with a molecular weight of approximately 315.17 g/mol. The compound features a benzohydrazide moiety linked to a 2,4-dichlorophenoxy group through a methylene bridge. This unique structure confers several interesting properties:

• Solubility: 3-(2,4-dichlorophenoxy)methylbenzohydrazide exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but is relatively insoluble in water.
• Melting Point: The compound has a melting point in the range of 150-155°C, which is important for its handling and storage.
• Stability: It is stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

Synthesis Methods

The synthesis of 3-(2,4-dichlorophenoxy)methylbenzohydrazide can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 3-hydroxymethylbenzohydrazide with 2,4-dichlorophenyl chloroformate. This reaction typically proceeds under mild conditions and yields the desired product with high purity:

C6H5C(O)NHNH2-CH2-OH + ClOCO-C6H3(Cl)2O → C6H5C(O)NHNHCO-C6H3(Cl)2-O-CH2-C6 sub>H< sub >5  sub >

This synthetic route has been optimized in recent studies to improve yield and reduce by-products, making it more suitable for large-scale production.

Biological Activity and Applications

3-(2,4-dichlorophenoxy)methylbenzohydrazide has shown promising biological activity in various assays. Recent research has focused on its potential as an antimicrobial agent and its role in modulating cellular processes. For instance, studies have demonstrated that the compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antibiotics to combat drug-resistant strains.

In addition to its antimicrobial properties, 3-(2,4-dichlorophenoxy)methylbenzohydrazide has been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

Clinical Trials and Future Prospects

The promising preclinical results of 3-(2,4-dichlorophenoxy)methylbenzohydrazide have led to increased interest in its clinical evaluation. Several Phase I trials are currently underway to assess the safety and pharmacokinetics of the compound in human subjects. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these trials continue to yield positive results, further Phase II and III trials will be conducted to evaluate the efficacy of 3-(2,4-dichlorophenoxy)methylbenzohydrazide in treating specific conditions such as bacterial infections and inflammatory diseases. The ultimate goal is to bring this compound to market as a novel therapeutic agent.

Safety Considerations and Handling Guidelines

Safety is a critical aspect when working with any chemical compound. While 3-(2,4-dichlorophenoxy)methylbenzohydrazide is generally considered safe under normal laboratory conditions, it is important to follow standard safety protocols:

• Gloves: Always wear gloves when handling the compound to prevent skin contact.
• Goggles:: Use safety goggles or a face shield to protect your eyes from splashes or dust.
• : Ensure adequate ventilation in the laboratory to prevent inhalation of vapors or dust particles.
• : If skin contact occurs, wash the affected area thoroughly with soap and water.
• : If inhalation occurs, move to fresh air immediately and seek medical attention if necessary.
• : If ingestion occurs, do not induce vomiting; seek medical attention immediately.

In conclusion, 3-(2,4-dichlorophenoxy)methylbenzohydrazide (CAS No. 438464-14-3) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure and biological activity make it an exciting candidate for further development. As research continues to advance our understanding of this compound, it holds great potential for contributing to new therapeutic solutions in the future.